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Compound of Interest

Compound Name: 8-Hexadecanol

CAS No.: 19781-83-0

Cat. No.: B033872

Get Quote

Executive Summary: The Amphiphilic Architect
1-Hexadecanol (Cetyl Alcohol,

) is often mischaracterized as a simple thickener. In advanced formulation science, it functions
as a structural architect. Unlike inert fillers, 1-Hexadecanol possesses a specific amphiphilic
geometry that allows it to co-crystallize with ionic surfactants, forming Lamellar Gel Networks
(LGNs). This guide moves beyond basic definitions to explore the physicochemical mechanics,
polymorphic behavior, and critical processing parameters required to engineer stable, high-
performance delivery systems.

Physicochemical Mechanics & Polymorphism
The Structure-Function Relationship
1-Hexadecanol consists of a 16-carbon hydrophobic tail and a hydrophilic hydroxyl head group.

This structure dictates its behavior at interfaces:

Co-Surfactancy: It does not form micelles on its own due to a low Hydrophilic-Lipophilic

Balance (HLB ~15.5, though often considered lower in practical non-ionic applications).
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However, when paired with a high-HLB surfactant (e.g., Sodium Dodecyl Sulfate or

Cetrimonium Bromide), it inserts itself between surfactant monomers at the oil-water

interface.

Interfacial Packing: The C16 chain aligns with the surfactant tails, reducing electrostatic

repulsion between surfactant headgroups. This results in a tighter, more rigid interfacial film.

Polymorphism: The to Transition
The stability of a formulation often hinges on the crystalline state of 1-Hexadecanol.

-Form (Alpha): A metastable, waxy, and translucent phase. It is characterized by hexagonal
chain packing and high water-holding capacity. This form is often achieved immediately after
cooling an emulsion.

-Form (Gamma): The thermodynamically stable, opaque, and crystalline phase. Over time,
the

-form transitions to the

-form.

Impact: Uncontrolled transition leads to "graininess" in creams and water expulsion

(syneresis). Successful formulation requires stabilizing the swollen lamellar phase or

controlling the crystallization rate to ensure a microscopic, rather than macroscopic,

-structure.

The Lamellar Gel Network (LGN)
The LGN is the primary mechanism by which 1-Hexadecanol stabilizes Oil-in-Water (O/W)

emulsions. It forms a viscoelastic continuous phase that physically traps oil droplets, preventing

coalescence.

Mechanism Visualization
The following diagram illustrates the molecular organization within a Lamellar Gel Network.
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Figure 1: Mechanism of Lamellar Gel Network formation showing the synergistic interaction

between surfactant, 1-Hexadecanol, and water.

Pharmaceutical Applications
Topical & Transdermal Delivery
In topical formulations, 1-Hexadecanol serves a dual role:

Permeation Enhancer: By disrupting the highly ordered lipid bilayers of the stratum corneum,

it can increase the diffusion coefficient of active pharmaceutical ingredients (APIs).[1]

Occlusive Agent: It forms a semi-occlusive layer on the skin surface, reducing

Transepidermal Water Loss (TEWL) and hydrating the stratum corneum, which indirectly

aids permeation.
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Sustained Release Matrix Tablets
In oral solid dosage forms, 1-Hexadecanol is utilized as a hydrophobic matrix former.

Mechanism: When compressed into a tablet, the waxy nature of 1-Hexadecanol creates a

tortuous pore network.

Release Kinetics: Drug release is governed by fluid ingress and subsequent diffusion

(Fickian diffusion) rather than rapid disintegration.

Processing: It is often used in melt granulation techniques, where it acts as a binder that

solidifies upon cooling, entrapping the drug particles.

Quantitative Data Summary
Property Value / Description Relevance

Melting Point 49°C – 51°C
Critical for melt granulation and

emulsion cooling phases.

HLB Value ~15.5 (Theoretical)

Requires pairing with low HLB

surfactants for W/O or high

HLB for O/W.

Solubility
Insoluble in water; Soluble in

ethanol, ether, oils.

dictates phase addition order

(Oil Phase).

Regulatory USP, NF, EP, JP, GRAS (Food)
Global compliance for pharma

and food applications.

Cosmetic Applications
Rheology Modification: It provides "body" to lotions without the tackiness associated with

waxes. The LGN structure confers shear-thinning behavior, allowing easy spreading (low

viscosity at high shear) and non-drip properties (high viscosity at rest).

Opacification: The crystallization of 1-Hexadecanol provides a white, creamy appearance,

desirable in luxury cosmetic products.
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Sensory Profile: Imparts a "dry," velvety after-feel, distinguishing it from the greasier Stearyl

Alcohol.

Experimental Protocols (Self-Validating Systems)
Protocol A: Engineering a Stable Lamellar Gel Network
(O/W Cream)
Objective: To create a stable O/W emulsion using the mixed emulsifier theory.

Materials:

Phase A (Oil): Mineral Oil (15%), 1-Hexadecanol (5%).

Phase B (Water): Deionized Water (q.s.), Cetrimonium Bromide (1% - Surfactant).

Workflow:

Phase Preparation

Phase A: Oil + Cetyl Alcohol
Heat to 70°C

High Shear Mixing
(Homogenization)
3-5 mins @ 70°C

Phase B: Water + Surfactant
Heat to 75°C

Controlled Cooling
(Critical Step)

Rate: 1-2°C/min

LGN Formation
(50°C - 35°C transition)

 Crystallization onset Final Product
Viscoelastic Cream

Click to download full resolution via product page

Figure 2: Experimental workflow for LGN synthesis. Note the critical cooling phase to control

crystal size.

Step-by-Step Methodology:
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Phase Preparation: Heat Phase A and Phase B separately. Phase B is heated 5°C higher

(75°C) to prevent premature solidification of Phase A upon contact.

Emulsification: Slowly add Phase A to Phase B under moderate agitation. Once combined,

apply high shear homogenization for 3 minutes.

Validation Check: The emulsion should appear homogenous and milky white.

Controlled Cooling (The Critical Step): Switch to low-shear paddle mixing. Cool at a rate of 1-

2°C per minute.

Why? Rapid cooling ("shock cooling") freezes the

-form chaotically, leading to instability. Controlled cooling allows the fatty alcohol chains to
align properly with the surfactant, maximizing LGN formation.

Hysteresis Check: Monitor viscosity. A sharp increase will occur around 49°C–45°C,

signaling the solidification of the fatty alcohol and formation of the gel network.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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